Cas no 52830-21-4 (6-ethyl-3-Pyridinecarboxylic acid ethyl ester)

6-ethyl-3-Pyridinecarboxylic acid ethyl ester structure
52830-21-4 structure
Product Name:6-ethyl-3-Pyridinecarboxylic acid ethyl ester
CAS No:52830-21-4
MF:C10H13NO2
MW:179.215722799301
CID:1113504
PubChem ID:66827251
Update Time:2025-04-20

6-ethyl-3-Pyridinecarboxylic acid ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 6-ethyl-3-Pyridinecarboxylic acid ethyl ester
    • 52830-21-4
    • SCHEMBL879216
    • ethyl 6-ethylpyridine-3-carboxylate
    • DB-208854
    • 3-Pyridinecarboxylic acid, 6-ethyl-, ethyl ester
    • Ethyl 6-ethyl-3-pyridinecarboxylate
    • DTXSID301295053
    • Inchi: 1S/C10H13NO2/c1-3-9-6-5-8(7-11-9)10(12)13-4-2/h5-7H,3-4H2,1-2H3
    • InChI Key: SMHCKSOKBHXNEZ-UHFFFAOYSA-N
    • SMILES: O(CC)C(C1=CN=C(C=C1)CC)=O

Computed Properties

  • Exact Mass: 179.094628657g/mol
  • Monoisotopic Mass: 179.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 170
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 39.2Ų

6-ethyl-3-Pyridinecarboxylic acid ethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
eNovation Chemicals LLC
D657382-5g
ethyl 6-ethylnicotinate
52830-21-4 95%
5g
$695 2025-02-27
eNovation Chemicals LLC
D657382-5g
ethyl 6-ethylnicotinate
52830-21-4 95%
5g
$695 2024-08-03
eNovation Chemicals LLC
D657382-5g
ethyl 6-ethylnicotinate
52830-21-4 95%
5g
$695 2025-02-21

6-ethyl-3-Pyridinecarboxylic acid ethyl ester Related Literature

Recommended suppliers
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD